Cas no 2223730-57-0 (6-Cyano-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylpyridine-3-carboxamide)

• Product Name: 6-Cyano-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylpyridine-3-carboxamide
• CAS No: 2223730-57-0
• MF: C₁₈H₁₅FN₄O₂
• MW: 338.335706949234
• CID: 6097705
• PubChem ID: 137839423
• Update Time: 2025-11-04

6-Cyano-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylpyridine-3-carboxamide
• EN300-26612691
• Z1212088950
• 2223730-57-0

• Inchi： 1S/C18H15FN4O2/c1-22(17(24)12-6-7-13(10-20)21-11-12)16-8-9-23(18(16)25)15-5-3-2-4-14(15)19/h2-7,11,16H,8-9H2,1H3
• InChI Key： VKUGOXLKIBUWEN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C(CC1)N(C(C1C=NC(C#N)=CC=1)=O)C)=O

Computed Properties

• Exact Mass: 338.11790390g/mol
• Monoisotopic Mass: 338.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.3Ų

Additional information on 6-Cyano-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylpyridine-3-carboxamide

6-Cyano-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylpyridine-3-carboxamide: A Comprehensive Overview

CAS No. 2223730-57-0 refers to the compound 6-Cyano-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methylpyridine-3-carboxamide, a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring, a cyano group, and a substituted pyrrolidine moiety. The presence of these functional groups makes it a versatile compound with applications in drug design, agrochemicals, and materials science.

The molecular structure of this compound is intriguing, with the pyridine ring serving as the central framework. The cyano group at position 6 of the pyridine ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The substituent at position 3 of the pyridine ring is a N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]-N-methyl group, which adds complexity to the molecule's architecture. This substituent includes a pyrrolidine ring fused with a ketone group, further modified by a fluorophenyl group. The combination of these structural elements results in a molecule with unique electronic and steric properties.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a promising candidate for therapeutic applications. For instance, research has shown that the compound exhibits inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This suggests that it could be developed into a potential drug for treating conditions such as cancer or inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Its ability to modulate plant growth and development has been studied in recent agricultural research. The compound's interaction with plant hormones and its potential to enhance stress tolerance in crops are areas of active investigation.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions, oxidation steps, and cyclization processes. Researchers have developed efficient synthetic routes to prepare this compound in high yields. These methods often involve the use of advanced catalysts and reaction conditions to ensure optimal product formation.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses provide detailed insights into its molecular structure and purity. Additionally, X-ray crystallography has been employed to determine its three-dimensional structure, which is crucial for understanding its physical and chemical properties.

The physicochemical properties of this compound are also noteworthy. Its solubility in various solvents, melting point, and thermal stability have been extensively studied. These properties are essential for determining its suitability for different applications. For instance, its solubility in organic solvents makes it ideal for use in organic synthesis reactions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. These studies are critical for ensuring that its use does not pose risks to human health or the environment. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions.

Looking ahead, ongoing research aims to further explore the potential applications of this compound. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its utility across diverse fields.